4-[4-(allyloxy)benzoyl]-1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C26H30N2O4
• Molecular Weight: 434.5 g/mol
• IUPAC Name: (4E)-1-[3-(dimethylamino)propyl]-4-[hydroxy-(4-prop-2-enoxyphenyl)methylidene]-5-(4-methylphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C26H30N2O4/c1-5-17-32-21-13-11-20(12-14-21)24(29)22-23(19-9-7-18(2)8-10-19)28(26(31)25(22)30)16-6-15-27(3)4/h5,7-14,23,29H,1,6,15-17H2,2-4H3/b24-22+
• InChI Key: XEFBMOBEGUPPQZ-ZNTNEXAZSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)OCC=C)\[O-])/C(=O)C(=O)N2CCC[NH+](C)C
• SMILES: CC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)OCC=C)O)C(=O)C(=O)N2CCCN(C)C
• Canonical SMILES: CC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)OCC=C)[O-])C(=O)C(=O)N2CCC[NH+](C)C

Description

4-[4-(allyloxy)benzoyl]-1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has gained significant interest in scientific research due to its potential applications in the fields of medicine and biotechnology. This compound is commonly referred to as ABDP, and it has been synthesized using various methods. The aim of

Scientific Research Applications

ABDP has been extensively studied for its potential applications in the fields of cancer treatment, drug delivery, and bioimaging. In cancer treatment, ABDP has been shown to induce apoptosis in cancer cells by inhibiting the activity of histone deacetylases (HDACs). It has also been used as a prodrug for the delivery of chemotherapeutic agents to cancer cells. In bioimaging, ABDP has been used as a fluorescent probe for the detection of reactive oxygen species (ROS) in living cells.

Mechanism of Action

The mechanism of action of ABDP involves its interaction with HDACs, which are enzymes that play a crucial role in regulating gene expression. ABDP inhibits the activity of HDACs by binding to their active site and preventing the removal of acetyl groups from histone proteins. This results in the accumulation of acetylated histones, which leads to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
ABDP has been shown to have both biochemical and physiological effects. Biochemically, ABDP inhibits the activity of HDACs, which leads to the accumulation of acetylated histones and the activation of tumor suppressor genes. Physiologically, ABDP induces apoptosis in cancer cells and has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

ABDP has several advantages for lab experiments, including its high solubility in water and its ability to cross cell membranes. However, ABDP has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on ABDP, including the development of new synthesis methods, the investigation of its potential applications in drug delivery, and the study of its mechanism of action in more detail. Additionally, further research is needed to fully understand the advantages and limitations of ABDP for lab experiments and to determine its potential for clinical use.

Synthesis Methods

ABDP can be synthesized using various methods, including the reaction of 4-(allyloxy)benzoic acid with 1-(3-dimethylaminopropyl)-3,5-dimethoxybenzene in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product can be further reacted with 4-methylphenylhydrazine and acetic anhydride to yield ABDP.